![molecular formula C16H12O4 B1194249 1,4-Dimethoxyanthraquinone CAS No. 6119-74-0](/img/structure/B1194249.png)
1,4-Dimethoxyanthraquinone
Overview
Description
1,4-Dimethoxyanthraquinone is a chemical compound with the linear formula C16H12O4 . It has a molecular weight of 268.272 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of this compound has been reported in the literature. For instance, it has been isolated from the methylene chloride extract of the stem bark of Morinda lucida Benth . The structure elucidation was accomplished by analysis of the 1D and 2D NMR, IR, and mass spectra .
Molecular Structure Analysis
The molecular structure of this compound consists of a linear formula C16H12O4 . The compound has a molecular weight of 268.272 .
Physical And Chemical Properties Analysis
This compound is a yellow solid . It has a molecular weight of 268.272 . More specific physical and chemical properties are not available in the sources I found.
Scientific Research Applications
Anti-Adipogenic Effects : 2,6-Dimethoxy-1,4-benzoquinone, a related compound, has been reported to exhibit anti-inflammatory, antitumor, and antibacterial activities. It also shows potential in the suppression of adipogenesis, which may have implications for obesity treatment (Son et al., 2018).
Antibacterial Properties : Certain 1,4-benzoquinone derivatives have demonstrated effective antibacterial activity against gram-positive bacteria such as Staphylococcus aureus and Streptococcus pyogenes (Lana et al., 2006).
Anticancer Activity : 1,4-naphthoquinone derivatives have shown promising anticancer activity. The presence of certain functional groups, such as a chlorine atom at specific positions, was crucial for their antiproliferative activity (Li et al., 2017).
Application in Lithium Batteries : 2,5-Dimethoxy-1,4-benzoquinone (DMBQ) has been investigated as an active material for rechargeable lithium batteries, showing potential for high-capacity energy storage (Yao et al., 2010).
Skeletal Muscle Mass and Performance Enhancement : 2,6-Dimethoxy-1,4-benzoquinone was found to increase skeletal muscle mass and performance by regulating AKT/mTOR signaling and enhancing mitochondrial function. This suggests its potential use in preventing skeletal muscle atrophy (Yoo et al., 2021).
Antimicrobial Activities Against Food-Borne Bacteria : 2,6-Dimethoxy-1,4-benzoquinone and related analogues have shown antimicrobial activities against several food-borne bacteria, making them potentially useful as food supplemental agents (Park et al., 2014).
Mechanism of Action
Properties
IUPAC Name |
1,4-dimethoxyanthracene-9,10-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12O4/c1-19-11-7-8-12(20-2)14-13(11)15(17)9-5-3-4-6-10(9)16(14)18/h3-8H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWHFKYJAAJPFQF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)OC)C(=O)C3=CC=CC=C3C2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80295558 | |
Record name | 1,4-Dimethoxyanthraquinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80295558 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6119-74-0 | |
Record name | 1,4-Dimethoxyanthraquinone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=103059 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,4-Dimethoxyanthraquinone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=216073 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,4-Dimethoxyanthraquinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80295558 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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